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Compound of Interest

Compound Name: CcBB1007

Cat. No.: B606510

Introduction

CBB1007 is a cell-permeable, reversible, and substrate-competitive inhibitor of Lysine-Specific
Demethylase 1 (LSD1), an enzyme critical in epigenetic regulation.[1] By inhibiting LSD1,
CBB1007 prevents the demethylation of mono- and di-methylated Histone H3 at Lysine 4
(H3K4me1l/2), leading to the re-expression of epigenetically silenced genes.[1] Its selectivity
and potency make it a valuable tool in cancer research and developmental biology, particularly
for studying pluripotent tumor cell growth.[1] Proper preparation of a CBB1007 stock solution is
the first critical step for ensuring reproducible and accurate experimental results. This
document provides a detailed protocol for its preparation, storage, and use.

Quantitative Data Summary

The key properties of CBB1007 are summarized in the table below. This information is
essential for calculating the required mass for stock solution preparation and for understanding

its mechanism of action.
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Property

Value

Source(s)

Chemical Name

CBB1007

[1]

Synonyms CS-1737, CBB-1007 [1]
Molecular Formula C27H34N804 [1]
Molecular Weight 534.61 g/mol [1]
CAS Number 1379573-92-8 [1]
Appearance White Powder [1]
Solubility Soluble in DMSO [1]

Storage Temperature

-20°C (for both solid and

solution)

[1]

Target

Human LSD1 (hLSD1)

[1]

IC50

5.27 pM for hLSD1

[1]

Experimental Protocols
Protocol for Preparing a 10 mM CBB1007 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), which is a standard concentration for high-throughput screening and cellular assays,

allowing for easy dilution to final working concentrations.

Materials:

e CBB1007 powder (CAS: 1379573-92-8)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile serological pipettes or micropipettes with sterile tips

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

Pre-weighing Preparation: Before starting, allow the CBB1007 vial to equilibrate to room
temperature for at least 15-20 minutes to prevent moisture condensation.

Calculation: Calculate the mass of CBB1007 required. To prepare 1 mL of a 10 mM stock
solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

o Mass (mg) = 0.010 mol/L x 0.001 L x 534.61 g/mol x 1000 mg/g = 5.35 mg

Weighing: Carefully weigh 5.35 mg of CBB1007 powder and transfer it into a sterile
microcentrifuge tube.

Solubilization: Add 1 mL of high-quality DMSO to the microcentrifuge tube containing the
CBB1007 powder.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved, resulting in a clear solution. Gentle warming in a 37°C water bath can
be used if dissolution is difficult, but avoid overheating.

Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for long-term use.[1] When stored properly, the solution should
be stable for several months.

Safety Precautions:
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o CBB1007 is for research use only. Its toxicological properties have not been fully
investigated. Handle with care.

o DMSO is a powerful solvent that can penetrate the skin, potentially carrying dissolved
compounds with it. Always wear gloves and appropriate PPE.

o Perform all weighing and handling of the powder in a fume hood or a ventilated enclosure to
avoid inhalation.

Protocol for Preparing a Working Solution

This protocol describes the dilution of the 10 mM stock solution to a final working concentration
for use in cell culture experiments.

Procedure:

e Thawing: Remove one aliquot of the 10 mM CBB1007 stock solution from the -20°C freezer
and thaw it at room temperature.

o Calculation (Serial Dilution): It is recommended to perform a serial dilution rather than a
single large dilution to improve accuracy. For example, to prepare a 10 uM working solution
in 10 mL of cell culture medium:

o Step A (Intermediate Dilution): First, dilute the 10 mM stock 1:100 to create a 100 pM
intermediate solution. Add 2 pL of the 10 mM stock to 198 L of sterile culture medium or
PBS.

o Step B (Final Dilution): Next, dilute the 100 uM intermediate solution 1:10 to achieve the
final 10 uM concentration. Add 1 mL of the 100 puM solution to 9 mL of your final volume of
cell culture medium.

e Mixing and Application: Mix the final solution gently by inversion or pipetting. The working
solution is now ready to be added to your cell culture plates.

Note: The final concentration of DMSO in the culture medium should be kept low (typically
<0.1%) to avoid solvent-induced cellular toxicity.
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Diagrams and Workflows

The following diagrams illustrate the stock solution preparation workflow and the mechanism of
action of CBB1007.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM CBB1007 stock solution.

CBB1007 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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